Cas no 1384289-76-2 ((2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide)

• Product Name: (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide
• CAS No: 1384289-76-2
• MF: C₁₅H₁₁Cl₂NO
• MW: 292.159941911697
• CID: 5771975
• PubChem ID: 702486
• Update Time: 2025-06-09

(2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• AH-034/32472016
• BDBM50488188
• CHEMBL2283256
• AKOS000485875
• SR-01000409395
• 1384289-76-2
• DTXSID00351529
• SR-01000409395-1
• STK035485
• F0451-3654
• N-(3,5-dichlorophenyl)-3-phenylacrylamide
• (E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide
• (E)-N-(3,5-Dichlorophenyl)cinnamamide
• N-(3,5-dichlorophenyl)cinnamamide
• 314282-20-7
• (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide
• 2-Propenamide, N-(3,5-dichlorophenyl)-3-phenyl-, (2E)-

• Inchi： 1S/C15H11Cl2NO/c16-12-8-13(17)10-14(9-12)18-15(19)7-6-11-4-2-1-3-5-11/h1-10H,(H,18,19)/b7-6+
• InChI Key： ATMDLMMFXOYJEA-VOTSOKGWSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(/C=C/C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 291.0217694g/mol
• Monoisotopic Mass: 291.0217694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 476.9±45.0 °C(Predicted)
• pka: 12.63±0.70(Predicted)

Additional information on (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide

Introduction to (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide (CAS No. 1384289-76-2)

(2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide (CAS No. 1384289-76-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Dichlorophenylpropenamide, is characterized by its unique chemical structure, which includes a conjugated double bond and aromatic rings. These structural features contribute to its potential biological activities and make it a subject of ongoing scientific investigation.

The chemical formula of (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide is C₁₅H₁₁Cl₂NO, and its molecular weight is approximately 294.16 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be a consideration in formulation and delivery methods.

In recent years, (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide has been studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings suggest that the compound could be further developed as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide have also been studied to understand its behavior in biological systems. Research indicates that it has moderate oral bioavailability and a relatively long half-life, which are favorable characteristics for drug development. However, further studies are needed to optimize its pharmacokinetic profile and to evaluate its safety and efficacy in preclinical models.

In addition to its therapeutic potential, (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide has been explored for its use in chemical biology research. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and for identifying new drug targets. For example, it has been used in high-throughput screening assays to identify compounds that can modulate specific signaling pathways involved in inflammation and cancer.

The synthesis of (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide involves several steps, including the formation of the amide bond and the introduction of the conjugated double bond. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the reaction of 3,5-dichlorobenzoyl chloride with 3-phenylacrylonitrile followed by hydrolysis to form the amide. The choice of synthetic method can impact the yield and purity of the final product, which are critical factors in pharmaceutical development.

In conclusion, (2E)-N-(3,5-dichlorophenyl)-3-phenylprop-2-enamide (CAS No. 1384289-76-2) is a multifaceted compound with promising applications in both therapeutic and research settings. Its anti-inflammatory and anticancer properties make it a subject of ongoing investigation, while its unique chemical structure provides opportunities for further optimization and development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound holds significant potential for advancing our understanding and treatment of various diseases.